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Compound of Interest

Compound Name: 3-Bromo-5-(trifluoromethyl)aniline

Cat. No.: B1272211 Get Quote

An In-depth Technical Guide on the Physical Appearance and Stability of 3-Bromo-5-
(trifluoromethyl)aniline

Introduction
3-Bromo-5-(trifluoromethyl)aniline is a fluorinated aromatic amine that serves as a critical

intermediate and building block in organic synthesis. Its unique substitution pattern, featuring a

bromine atom and a trifluoromethyl group, makes it a valuable precursor in the development of

pharmaceuticals and agrochemicals.[1] The trifluoromethyl (CF₃) group, in particular, is a key

functional moiety in drug design, often introduced to enhance metabolic stability, lipophilicity,

and binding affinity to biological targets.[1] A thorough understanding of the physical properties

and chemical stability of this compound is paramount for researchers, scientists, and drug

development professionals to ensure its proper handling, storage, and effective utilization in

synthetic pathways.

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 3-Bromo-5-(trifluoromethyl)aniline, detailed experimental protocols for its

analysis, and a discussion of its stability profile.

Physical and Chemical Properties
3-Bromo-5-(trifluoromethyl)aniline is typically a clear, colorless to yellow or orange liquid at

room temperature.[2] It is characterized by its insolubility in water and good solubility in various

organic solvents.
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Data Presentation
The key physical and chemical properties of 3-Bromo-5-(trifluoromethyl)aniline are

summarized in the table below for easy reference and comparison.

Property Value Units Source(s)

Identifiers

IUPAC Name
3-bromo-5-

(trifluoromethyl)aniline
- [3][4]

CAS Number 54962-75-3 - [1][3][4]

Molecular Formula C₇H₅BrF₃N - [3][4]

Molecular Weight 240.02 g/mol [1][3][4]

Physical Properties

Appearance

Colorless to

Yellow/Orange Clear

Liquid

- [2]

Boiling Point 221 - 223 °C [4]

Density 1.71 g/cm³ [4]

Refractive Index 1.5286 (at 20°C) - [4]

Flash Point 107 °C (225°F) [4]

Solubility

Water Insoluble -

Organic Solvents

Soluble in benzene,

chloroform,

dichloromethane,

acetonitrile, ether

-

Stability and Reactivity
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Stability: 3-Bromo-5-(trifluoromethyl)aniline is known to be air-sensitive.[2] Prolonged

exposure to air may lead to degradation, impacting its purity and reactivity in subsequent

chemical transformations.

Storage Conditions: To maintain its integrity, the compound should be stored in a tightly closed

container in a dry, cool, and well-ventilated area.[2] It is recommended to store it under an inert

atmosphere, such as nitrogen or argon, to prevent oxidation and degradation from atmospheric

components.[2]

Incompatibilities: While specific incompatibility studies are not detailed in the provided search

results, compounds of this nature (anilines) are generally incompatible with strong oxidizing

agents, acids, and acid chlorides. Reactions with these substances can be exothermic and

may lead to the formation of hazardous byproducts.

Hazardous Decomposition Products: Decomposition under thermal stress may produce toxic

fumes of carbon monoxide, carbon dioxide, nitrogen oxides, hydrogen bromide, and hydrogen

fluoride.

Visualization of Stability Factors
The following diagram illustrates the key factors that can influence the chemical stability of 3-
Bromo-5-(trifluoromethyl)aniline, leading to its degradation.
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Factors Affecting Stability of 3-Bromo-5-(trifluoromethyl)aniline

3-Bromo-5-(trifluoromethyl)aniline

Degradation Products
(e.g., Oxides, Halogenated byproducts)

degrades to

Environmental & Chemical Stressors

acts upon

Air (Oxygen) Light Heat Strong Oxidizing Agents

Click to download full resolution via product page

Caption: Key stressors affecting the stability of 3-Bromo-5-(trifluoromethyl)aniline.

Experimental Protocols
The following are generalized experimental protocols for determining the key physical and

stability properties of 3-Bromo-5-(trifluoromethyl)aniline. These are standard methodologies

that can be adapted as needed.

Protocol for Boiling Point Determination
Objective: To determine the boiling point of the liquid compound at atmospheric pressure.

Apparatus: Distillation flask, condenser, thermometer, heating mantle, boiling chips.

Methodology:
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Place a small volume (e.g., 5-10 mL) of 3-Bromo-5-(trifluoromethyl)aniline into the

distillation flask along with a few boiling chips to ensure smooth boiling.

Set up the distillation apparatus, ensuring the thermometer bulb is positioned just below

the side arm leading to the condenser to accurately measure the temperature of the vapor.

Begin heating the flask gently using the heating mantle.

Observe the temperature as the liquid begins to boil and a ring of condensate moves up

the flask.

Record the temperature at which the vapor temperature remains constant while the liquid

is actively distilling. This stable temperature is the boiling point.

Record the ambient atmospheric pressure, as boiling point is pressure-dependent.

Protocol for Purity Assessment by High-Performance
Liquid Chromatography (HPLC)

Objective: To determine the purity of the compound and identify any potential impurities.

Apparatus: HPLC system with a UV detector, C18 analytical column, appropriate solvents,

volumetric flasks, and syringes.

Methodology:

Sample Preparation: Accurately weigh a small amount of 3-Bromo-5-
(trifluoromethyl)aniline and dissolve it in a suitable solvent (e.g., acetonitrile) to a known

concentration (e.g., 1 mg/mL).

Mobile Phase Preparation: Prepare a mobile phase, typically a mixture of an aqueous

buffer and an organic solvent (e.g., acetonitrile or methanol). The exact ratio may require

optimization.

HPLC Conditions:

Column: Standard C18 column (e.g., 4.6 x 250 mm, 5 µm).
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Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection: UV detector set at a wavelength where the compound has strong

absorbance (e.g., 254 nm).

Elution: An isocratic or gradient elution can be used to separate the main peak from

impurities.

Analysis: Inject the prepared sample onto the HPLC system. The resulting chromatogram

will show a major peak for 3-Bromo-5-(trifluoromethyl)aniline and potentially smaller

peaks for impurities. Purity is calculated based on the relative peak areas.

Protocol for Stability Assessment (Stress Testing)
Objective: To evaluate the stability of the compound under specific stress conditions (e.g.,

exposure to air, elevated temperature).

Methodology:

Initial Analysis: Perform an initial HPLC analysis (as described in Protocol 5.2) on a

sample of the compound to establish a baseline purity profile (Time = 0).

Stress Conditions:

Air Exposure: Place an open vial of the compound in a well-ventilated area at room

temperature.

Thermal Stress: Place a sealed vial of the compound in an oven at an elevated

temperature (e.g., 50°C).

Time-Point Analysis: At predetermined time intervals (e.g., 24, 48, 72 hours), withdraw a

small aliquot from each stressed sample.

HPLC Analysis: Prepare and analyze each aliquot by HPLC using the established method.
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Data Evaluation: Compare the chromatograms from the stressed samples to the Time = 0

baseline. A decrease in the area of the main peak and/or the appearance of new peaks

indicates degradation. The percentage of remaining compound can be calculated to

quantify the stability under each condition.

Safety Information
3-Bromo-5-(trifluoromethyl)aniline is classified as a hazardous substance. It is known to

cause skin and serious eye irritation and may cause respiratory irritation.[2][3] It is also

considered harmful if swallowed, in contact with skin, or if inhaled. Appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn

when handling this chemical.[2] All work should be conducted in a well-ventilated area or a

chemical fume hood.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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